Cas no 1568191-38-7 ((1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol
• CAS No: 1568191-38-7
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 5984635
• PubChem ID: 104373838
• Update Time: 2025-05-28

(1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol
• EN300-1929644
• 1568191-38-7

• Inchi： 1S/C9H8F4O/c1-5-2-3-7(10)6(4-5)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m0/s1
• InChI Key： OEPUBQPURMRAEF-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C(=CC=C(C)C=1)F)O)(F)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol

Recent Advances in the Study of (1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol (CAS: 1568191-38-7)

The compound (1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol (CAS: 1568191-38-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated alcohol is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have explored its potential as a building block for novel therapeutic agents, leveraging its unique stereochemical and electronic properties.

One of the most notable applications of (1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol is its role in the development of selective serotonin reuptake inhibitors (SSRIs) and gamma-aminobutyric acid (GABA) receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of these compounds to their respective targets, thereby improving therapeutic outcomes. The study highlighted the compound's ability to stabilize protein-ligand interactions through fluorine-mediated hydrogen bonding and hydrophobic effects.

In addition to its pharmacological applications, (1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol has been investigated for its utility in asymmetric synthesis. Researchers have developed innovative catalytic systems to enantioselectively produce this compound, achieving high yields and excellent stereocontrol. For instance, a recent Nature Catalysis paper described a nickel-catalyzed asymmetric hydrogenation protocol that efficiently converts prochiral ketones into the desired (1S)-enantiomer with >99% enantiomeric excess (ee).

Further studies have also explored the compound's metabolic stability and toxicity profile. Preliminary in vitro and in vivo data suggest that (1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol exhibits favorable pharmacokinetic properties, including low cytochrome P450 inhibition and minimal off-target effects. These findings position it as a promising candidate for further preclinical development.

In conclusion, (1S)-2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-ol (CAS: 1568191-38-7) represents a versatile and valuable scaffold in modern drug discovery. Its unique chemical properties and broad applicability underscore its potential to drive innovation in the development of next-generation therapeutics. Future research should focus on optimizing its synthetic routes and expanding its therapeutic repertoire.